![molecular formula C19H21F2N3O2S B2808918 N1-(3,4-difluorophenyl)-N2-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)oxalamide CAS No. 1234932-17-2](/img/structure/B2808918.png)
N1-(3,4-difluorophenyl)-N2-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(3,4-difluorophenyl)-N2-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C19H21F2N3O2S and its molecular weight is 393.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthetic Methodologies and Chemical Analysis
- A novel synthetic approach for N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides was developed, highlighting the versatility of oxalamide compounds in synthesizing anthranilic acid derivatives and related oxalamides, which could be relevant to the synthesis and functionalization of the compound (Mamedov et al., 2016).
- In a study focused on electronic structure and synthesis of 6-oxopiperidine-2-carboxylic acid derivatives, the importance of O-H...O and C-H...O interactions was emphasized, which might relate to the structural stability and reactivity of similar compounds (Vrabel et al., 2014).
Antimicrobial Activity
- Research into 2,4-difluorophenyl (piperidin-4-yl)methanone oxime derivatives demonstrated significant antimicrobial activity, suggesting that structural analogues could have potential as antimicrobial agents (Mallesha & Mohana, 2014).
Molecular Interaction Studies
- A study on the antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with the CB1 cannabinoid receptor could offer insights into molecular interactions and receptor affinity of structurally similar compounds (Shim et al., 2002).
Pharmacological Investigations
- The identification and characterization of novel antagonists for neuropeptide receptors, as seen in a study on pseudoirreversible nonpeptide antagonists, can provide a framework for understanding the pharmacological potential of related compounds in treating conditions like obesity or addiction (Mullins et al., 2008).
Conductivity and Materials Science
- Syntheses and characterization of conducting copolymers involving thiophene derivatives point to the potential use of related oxalamide compounds in materials science, particularly in the development of conductive materials (Turac et al., 2014).
Properties
IUPAC Name |
N'-(3,4-difluorophenyl)-N-[[1-(thiophen-3-ylmethyl)piperidin-4-yl]methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21F2N3O2S/c20-16-2-1-15(9-17(16)21)23-19(26)18(25)22-10-13-3-6-24(7-4-13)11-14-5-8-27-12-14/h1-2,5,8-9,12-13H,3-4,6-7,10-11H2,(H,22,25)(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGDKBZNOGRITLQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C(=O)NC2=CC(=C(C=C2)F)F)CC3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21F2N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.